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Compound of Interest

Compound Name: Decamethoxin

Cat. No.: B607030 Get Quote

An In-depth Examination of the Molecular Properties, Antimicrobial Activity, and Mechanism of

Action of a Prominent Cationic Antiseptic

This technical guide provides a comprehensive overview of Decamethoxin, a quaternary

ammonium compound with significant antimicrobial properties. Tailored for researchers,

scientists, and drug development professionals, this document delves into the core scientific

principles of Decamethoxin, including its molecular characteristics, spectrum of activity, and

mode of action. All quantitative data is presented in structured tables for clarity, and detailed

experimental methodologies are provided. Furthermore, key pathways and workflows are

visualized using Graphviz diagrams to facilitate a deeper understanding of the subject matter.

Core Molecular and Physical Properties
Decamethoxin is a complex organic molecule with a specific chemical structure that dictates

its biological activity. Its fundamental properties are summarized below.

Property Value Reference

Molecular Formula C38H74Cl2N2O4 [1][2]

Alternate Molecular Formula C38H74N2O4.2Cl [3]

Molecular Weight 693.9 g/mol [1][3]

Alternate Molecular Weight 693.91 g/mol , 693.92 g/mol [2][4][5]
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Antimicrobial Spectrum and Efficacy
Decamethoxin exhibits a broad spectrum of antimicrobial activity against a variety of

pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as

fungi. Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC) and Minimum

Bactericidal Concentration (MBcC), which represent the lowest concentration of the agent that

inhibits visible growth and the lowest concentration that results in microbial death, respectively.

Microorganism Strain MIC (µg/mL) MBcC (µg/mL) Reference

Staphylococcus

aureus

Clinical Isolates

(n=130)
1.27 ± 0.25 2.84 ± 0.48

Staphylococcus

aureus
209 (at pH 6.0) >0.97 1.95 [4]

Staphylococcus

aureus
209 (at pH 7.2) ≤0.12 0.24 [4]

Streptococcus

mitis
Clinical Isolates

Sub-

bacteriostatic

concentration:

0.23 ± 0.3

- [1]

Mechanism of Action
The primary mechanism of action of Decamethoxin involves the disruption of the microbial cell

membrane. As a cationic molecule, Decamethoxin interacts with the negatively charged

components of the bacterial cell envelope, leading to increased membrane permeability and

subsequent cell lysis.

The interaction can be visualized as a multi-step process:
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Mechanism of Decamethoxin Action

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol outlines the steps for determining the MIC of Decamethoxin against a specific

microorganism using the broth microdilution method.

Materials:

Decamethoxin stock solution

Sterile 96-well microtiter plates
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Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Microbial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or broth for dilutions

Micropipettes and sterile tips

Incubator

Procedure:

Prepare Serial Dilutions:

Dispense 100 µL of sterile broth into wells 2 through 12 of a 96-well plate.

Add 200 µL of the Decamethoxin stock solution to well 1.

Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing

thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, until well 11.

Discard 100 µL from well 11. Well 12 will serve as a growth control (no drug).

Inoculation:

Dilute the standardized microbial inoculum in sterile broth to achieve a final concentration

of approximately 5 x 10^5 CFU/mL in each well.

Add 100 µL of the diluted inoculum to each well (wells 1-12).

Incubation:

Cover the plate and incubate at the appropriate temperature and duration for the specific

microorganism (typically 35-37°C for 18-24 hours for bacteria).

Reading Results:

Following incubation, visually inspect the wells for turbidity.
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The MIC is the lowest concentration of Decamethoxin in which there is no visible growth

of the microorganism.

The workflow for this experimental protocol can be visualized as follows:
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Broth Microdilution MIC Assay Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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